Cas no 1556423-84-7 (1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl-
• CAS No: 1556423-84-7
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5284231
• Update Time: 2025-05-30

1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl-

• Inchi： 1S/C9H17N3O/c1-6(4-10)9(13)8-5-12(3)11-7(8)2/h5-6,9,13H,4,10H2,1-3H3
• InChI Key： UNEYJZWZINYNPI-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1C)(O)C(C)CN

Additional information on 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl-

1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl

1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-1,3-dimethyl is a versatile organic compound with the CAS number 1556423-84-7. This compound belongs to the class of pyrazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two adjacent nitrogen atoms. The presence of the methanol group at the 4-position of the pyrazole ring and the α-substituted amino group introduces unique chemical properties that make this compound a valuable substrate in various chemical and biological applications.

The structure of α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol is characterized by its pyrazole core with methyl groups at positions 1 and 3. The amino group at position 4 is further substituted with an isopropyl group (2-amino-1-methylethyl), which adds complexity to its reactivity and potential applications. This compound has been extensively studied in recent years due to its role as an intermediate in the synthesis of bioactive molecules.

Recent research has highlighted the potential of α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol in drug discovery. Its ability to act as a precursor for more complex heterocyclic structures has made it a valuable building block in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for therapeutic agents.

In addition to its role in drug development, α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol has also been explored in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Recent advancements in asymmetric catalysis have demonstrated that this compound can serve as an effective chiral ligand, facilitating enantioselective reactions that are crucial for the synthesis of chiral pharmaceuticals.

The synthesis of α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol involves a multi-step process that typically begins with the preparation of the pyrazole ring. Various methods have been reported in the literature, including condensation reactions and cyclization techniques. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, leveraging modern green chemistry principles to minimize environmental impact.

From a structural perspective, α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol exhibits interesting electronic properties due to the conjugation within the pyrazole ring. This conjugation enhances its stability and reactivity under certain conditions. The presence of electron-donating groups (such as methyl and amino groups) further modulates these properties, making the compound suitable for a wide range of chemical transformations.

In terms of biological activity, α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For example, recent studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are important targets in cancer therapy. This finding underscores its potential as a lead compound for developing novel anticancer agents.

The application of α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol extends beyond medicine and materials science. It has also been investigated for its role in agrochemicals and industrial catalysts. For instance, derivatives of this compound have been shown to possess herbicidal activity, making them candidates for agricultural applications.

Looking ahead, the continued exploration of α-(2-amino-1-methylethyl)-1,3-dimethylpyrazole-4-methanol is expected to yield further insights into its potential uses. With ongoing advancements in synthetic chemistry and computational modeling techniques, researchers are better equipped than ever before to unlock the full potential of this compound.